![molecular formula C19H22N2O4S B10978604 Methyl 2-[(2,3-dihydro-1-benzofuran-6-ylacetyl)amino]-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate](/img/structure/B10978604.png)
Methyl 2-[(2,3-dihydro-1-benzofuran-6-ylacetyl)amino]-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-[(2,3-dihydro-1-benzofuran-6-ylacetyl)amino]-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate is a complex organic compound with a fascinating structure. Let’s break it down:
Benzofuran: The core structure of this compound is benzofuran, which consists of a benzene ring fused with a furan ring.
Thiazole: The thiazole ring contributes to the compound’s heterocyclic nature. Thiazoles are known for their antimicrobial and anticancer properties.
Ester Group: The methyl ester group at the 4-position enhances the compound’s stability and solubility.
Chemical Reactions Analysis
The compound likely undergoes various reactions, including:
Oxidation: Oxidation of the thiazole moiety could lead to the formation of sulfoxides or sulfones.
Reduction: Reduction of the ester group may yield the corresponding alcohol.
Substitution: Substitution reactions could occur at different positions on the benzofuran ring.
Common reagents and conditions depend on the specific reaction type and functional groups involved. Major products would vary based on the reaction pathway.
Scientific Research Applications
Medicinal Chemistry: Researchers explore its potential as an anticancer or antimicrobial agent.
Biological Studies: Investigating its effects on cellular pathways, protein targets, and gene expression.
Industry: If scalable synthesis is achievable, it could find applications in pharmaceuticals or agrochemicals.
Mechanism of Action
The compound’s mechanism likely involves interactions with cellular receptors, enzymes, or signaling pathways. Further studies are needed to elucidate its precise mode of action.
Comparison with Similar Compounds
While I don’t have direct information on similar compounds, we can explore related benzofuran derivatives. Some examples include:
Benzofuran itself: A simpler compound with diverse biological activities.
Benzothiazole derivatives: Similar heterocyclic structures with potential pharmacological properties.
properties
Molecular Formula |
C19H22N2O4S |
---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
methyl 2-[[2-(2,3-dihydro-1-benzofuran-6-yl)acetyl]amino]-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate |
InChI |
InChI=1S/C19H22N2O4S/c1-11(2)8-15-17(18(23)24-3)21-19(26-15)20-16(22)10-12-4-5-13-6-7-25-14(13)9-12/h4-5,9,11H,6-8,10H2,1-3H3,(H,20,21,22) |
InChI Key |
RHRFWKSWGPLTSL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1=C(N=C(S1)NC(=O)CC2=CC3=C(CCO3)C=C2)C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.